2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI)
2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI)
2'-Hydroxyacetophenone, also known as 2-acetylphenol or 2-hydroxyacetylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxyacetophenone exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2'-Hydroxyacetophenone has been primarily detected in urine. Within the cell, 2'-hydroxyacetophenone is primarily located in the cytoplasm. 2'-Hydroxyacetophenone is a sweet, hawthorne, and herbal tasting compound that can be found in a number of food items such as tea, cocoa and cocoa products, garden tomato, and alcoholic beverages. This makes 2'-hydroxyacetophenone a potential biomarker for the consumption of these food products.
2-acetylphenol is a monohydroxyacetophenone that is acetophenone in which one of the hydrogens ortho to the acetyl group has been replaced by a hydroxy group. It has a role as a flavouring agent. It is a monohydroxyacetophenone and a member of phenols.
2-acetylphenol is a monohydroxyacetophenone that is acetophenone in which one of the hydrogens ortho to the acetyl group has been replaced by a hydroxy group. It has a role as a flavouring agent. It is a monohydroxyacetophenone and a member of phenols.
Brand Name:
Vulcanchem
CAS No.:
125507-95-1
VCID:
VC0146814
InChI:
InChI=1S/C8H8O2/c1-6(9)7-4-2-3-5-8(7)10/h2-5,10H,1H3
SMILES:
CC(=O)C1=CC=CC=C1O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI)
CAS No.: 125507-95-1
Main Products
VCID: VC0146814
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
| CAS No. | 125507-95-1 |
|---|---|
| Product Name | 2,4-Cyclohexadien-1-one, 6-(1-hydroxyethylidene)- (9CI) |
| Molecular Formula | C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | 1-(2-hydroxyphenyl)ethanone |
| Standard InChI | InChI=1S/C8H8O2/c1-6(9)7-4-2-3-5-8(7)10/h2-5,10H,1H3 |
| Standard InChIKey | JECYUBVRTQDVAT-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC=CC=C1O |
| Canonical SMILES | CC(=O)C1=CC=CC=C1O |
| Boiling Point | 218.0 °C |
| Density | d20 1.13 1.127-1.133 |
| Melting Point | 5.0 °C Mp 4-6 ° 4-6°C |
| Physical Description | Liquid Colourless liquid |
| Description | 2'-Hydroxyacetophenone, also known as 2-acetylphenol or 2-hydroxyacetylbenzene, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxyacetophenone exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 2'-Hydroxyacetophenone has been primarily detected in urine. Within the cell, 2'-hydroxyacetophenone is primarily located in the cytoplasm. 2'-Hydroxyacetophenone is a sweet, hawthorne, and herbal tasting compound that can be found in a number of food items such as tea, cocoa and cocoa products, garden tomato, and alcoholic beverages. This makes 2'-hydroxyacetophenone a potential biomarker for the consumption of these food products. 2-acetylphenol is a monohydroxyacetophenone that is acetophenone in which one of the hydrogens ortho to the acetyl group has been replaced by a hydroxy group. It has a role as a flavouring agent. It is a monohydroxyacetophenone and a member of phenols. |
| Solubility | slightly soluble in water; soluble in fat miscible (in ethanol) |
| Synonyms | 1-(2-hydroxyphenyl)ethanone 1-(2-hydroxyphenyl)ethanone, sodium salt 2'-hydroxyacetophenone o-hydroxyacetophenone |
| PubChem Compound | 8375 |
| Last Modified | Nov 11 2021 |
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